Cas no 89296-07-1 (Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)-)

• Product Name: Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)-
• CAS No: 89296-07-1
• MF: C₁₆H₁₃NOS
• MW: 267.345522642136
• CID: 605031
• PubChem ID: 136220679
• Update Time: 2025-04-19

Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(3-methyl-4-phenyl-5-isothiazolyl)-
• 6-(3-methyl-4-phenyl-2H-1,2-thiazol-5-ylidene)cyclohexa-2,4-dien-1-one
• 89296-07-1
• 6-(3-Methyl-4-phenyl-1,2-thiazol-5(2H)-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID10753055

• Inchi： 1S/C16H13NOS/c1-11-15(12-7-3-2-4-8-12)16(19-17-11)13-9-5-6-10-14(13)18/h2-10,18H,1H3
• InChI Key： WVCDEJSOWQPZAN-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2O)=C(C(C)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.07178521g/mol
• Monoisotopic Mass: 267.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 61.4Ų